Cas no 102130-43-8 (Atractyloside potassium salt)

• Product Name: Atractyloside potassium salt
• CAS No: 102130-43-8
• MF: C₃₀H₄₄K₂O₁₆S₂
• MW: 802.987370491028
• MDL: MFCD00221736
• CID: 233957
• PubChem ID: 12299879
• Update Time: 2025-08-05

Atractyloside potassium salt Chemical and Physical Properties

Names and Identifiers

• Atractyloside potassium salt
• 19-Norkaur-16-en-18-oicacid, 15-hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-b-D-glucopyranosyl]oxy]-,dipotassium sal
• Atractyloside (potassium salt)
• (2beta,15alpha)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]-19-norkaur-16-en-18-oic acid dipotassium salt
• ATR, 2K
• ATRACTYLOSIDE, DIPOTASSIUM SALT
• ATRACTYLOSIDE, DIPOTASSIUM SALT, ATRACTYLIS GUMMIFERA
• 19-Norkaur-16-en-18-oic acid deriv. 1H-2,10a-Ethanophenanthrene
• (2β,15α)-15-Hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-β-D-glucopyranosyl]oxy]-19-Norkaur-16-en-18-oic Acid Dipotassium Salt
• 19-Norkaur-16-en-18-oicacid, 15-hydroxy-2-[[2-O-(3-Methyl-1-oxobutyl)-3,4-di-O-sulfo-b-D-glucopyranosyl]oxy]-,dipotassiuM salt, (2b,15a)- (9CI)
• 19-Norkaur-16-en-18-oic acid, 15-hydroxy-2-2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-.beta.-D-glucopyranosyloxy-, dipotassium salt, (2.beta.,15.alpha.)-
• Atractyloside dipotassium salt, >=98%
• Atractyloside potassium salt
• atractyloside
• ATRACTYLOSIDE POTASSIUM
• Prestwick_47
• SPECTRUM1502117
• and adenosine nucleotide transfer
• HMS501D16
• HMS1570C16
• Atractyloside Dipotassium Salt
• 102130-43-8
• Dipotassium;[(2S,3R,4R,5R,6R)-2-[[(1R,4R,5R,7R,9R,10S,13R,15S)-5-carboxy-15-hydroxy-9-methyl-14-methylidene-7-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]oxy]-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-5-sulfonatooxyoxan-4-yl] sulfate
• AC-34083
• HMS2097C16
• MFCD00078810
• Q-100027
• DA-61303

• MDL： MFCD00221736
• Inchi： 1S/C30H46O16S2.2K/c1-14(2)9-22(32)44-25-24(46-48(39,40)41)23(45-47(36,37)38)20(13-31)43-28(25)42-17-10-18(27(34)35)19-7-8-30-11-16(15(3)26(30)33)5-6-21(30)29(19,4)12-17;;/h14,16-21,23-26,28,31,33H,3,5-13H2,1-2,4H3,(H,34,35)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2/t16-,17-,18-,19-,20-,21+,23-,24+,25-,26+,28+,29-,30-;;/m1../s1
• InChI Key： IUCNQFHEWLYECJ-VCQILIGCSA-L
• SMILES： [K+].[K+].S(=O)(=O)([O-])O[C@H]1[C@@H]([C@@H](CO)O[C@@H]([C@@H]1OC(CC(C)C)=O)O[C@@H]1C[C@@H](C(=O)O)[C@H]2CC[C@]34[C@H](C(=C)[C@H](CC[C@H]3[C@]2(C)C1)C4)O)OS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 802.13400
• Monoisotopic Mass: 802.1344906 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 272
• Molecular Weight: 803.0
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 20 mg/mL
• PSA: 272.14000
• LogP: 3.14340
• Solubility: dissolve in water

Atractyloside potassium salt Security Information

• Signal Word：Danger
• Hazard Statement： H301-H311-H331
• Warning Statement： P261-P280-P301+P310-P311
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：Ⅱ
• Storage Condition：Sealed in dry,2-8°C(BD114812)
• Risk Phrases：R23/24/25
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Diterpenoids

Additional information on Atractyloside potassium salt

Comprehensive Analysis of Atractyloside Potassium Salt (CAS No. 102130-43-8): Applications and Research Insights

Atractyloside potassium salt (CAS No. 102130-43-8) is a bioactive compound derived from the roots of Atractylis gummifera, a plant traditionally used in herbal medicine. This glycoside derivative has garnered significant attention in biochemical and pharmacological research due to its unique interactions with mitochondrial ADP/ATP carriers. The compound's potassium salt form enhances its solubility, making it particularly valuable for in vitro studies and cell-based assays.

Recent studies highlight the role of Atractyloside potassium salt as a selective inhibitor of the mitochondrial permeability transition pore (mPTP), a key regulator of apoptosis. Researchers investigating neurodegenerative diseases, ischemia-reperfusion injury, and cancer metabolism frequently utilize this compound to explore mitochondrial dysfunction mechanisms. The CAS 102130-43-8 identifier ensures precise material tracking in publications, aligning with FAIR (Findable, Accessible, Interoperable, Reusable) data principles increasingly demanded by academic journals.

In the context of current metabolic research trends, Atractyloside potassium salt serves as a critical tool for studying energy homeostasis. With growing interest in mitochondrial-targeted therapies, this compound helps scientists decipher how cells balance ATP production and oxidative stress. Its application extends to age-related disease models, where mitochondrial integrity plays a pivotal role – a hot topic in anti-aging research forums and longevity conferences.

Quality parameters for CAS 102130-43-8 products typically include ≥95% HPLC purity, verified by mass spectrometry and NMR characterization. Reputable suppliers provide detailed certificates of analysis covering residual solvents, heavy metals, and endotoxin levels – essential for cell culture applications and high-throughput screening platforms. Proper storage at -20°C in anhydrous conditions maintains the compound's stability, as its glycosidic bonds may hydrolyze under humid environments.

From a technical perspective, Atractyloside potassium salt demonstrates dose-dependent effects in experimental systems. Standard working concentrations range from 10-100 μM in primary cell cultures, though optimization is required for specific cell viability assays. Contemporary research combines this compound with live-cell imaging techniques and mitochondrial membrane potential probes to visualize real-time effects on organelle dynamics.

The compound's mechanism involves competitive inhibition at the nucleotide-binding site of adenine nucleotide translocase (ANT). This specificity makes Atractyloside potassium salt (CAS 102130-43-8) valuable for distinguishing between mitochondrial pathways and other cell death mechanisms – a frequent experimental challenge in apoptosis research. Recent methodological papers emphasize its utility in CRISPR-edited cell lines where mitochondrial function requires precise modulation.

Emerging applications include combination studies with metabolic modulators like 2-deoxyglucose or oligomycin. Such approaches help map the crosstalk between glycolysis and oxidative phosphorylation – a central theme in cancer metabolism studies. The potassium counterion in this salt form also minimizes interference with electrophysiological measurements, an advantage for patch-clamp experiments investigating mitochondrial ion channels.

Safety considerations for Atractyloside potassium salt involve standard laboratory precautions for bioactive molecules. While not classified as hazardous under current regulations, researchers should consult material safety data sheets (MSDS) for proper handling. The scientific community continues to debate its potential therapeutic applications, with particular interest in ischemic preconditioning strategies and mitochondrial medicine development.

For procurement, researchers should verify the CAS 102130-43-8 specification matches their experimental requirements. Key purchasing factors include batch-to-batch consistency, supplier reliability, and availability of analytical documentation. Many core facilities now include this compound in their small molecule libraries for high-content screening projects targeting mitochondrial pathways.

Future research directions may explore Atractyloside potassium salt derivatives with improved selectivity or modified pharmacokinetic properties. The compound remains a benchmark tool for validating new mitochondrial probes and bioenergetics assays, ensuring its continued relevance in cutting-edge cell biology research.